Cas no 860787-42-4 (4-Amino-3-bromo-5-methylbenzenecarboxylic acid)

• Product Name: 4-Amino-3-bromo-5-methylbenzenecarboxylic acid
• CAS No: 860787-42-4
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD05975057
• CID: 1087267
• PubChem ID: 4678304
• Update Time: 2025-07-22

4-Amino-3-bromo-5-methylbenzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-methylbenzoic acid
• 4-amino-3-bromo-5-methylbenzoic acid(SALTDATA: FREE)
• SR-01000307516-1
• 12X-0821
• 4-amino-3-bromo-5-methyl-benzoic Acid
• CHEMBL1548267
• CS-0192928
• PVGKGOMPWNLCEV-UHFFFAOYSA-N
• MLS000736240
• HMS2644F04
• 4-amino-3-bromo-5-methylbenzenecarboxylic acid
• BB 0246087
• SR-01000307516
• AT32334
• MFCD05975057
• SB80643
• SMR000338490
• 860787-42-4
• AKOS000109243
• DTXSID10405481
• 4-amino-3-bromo-5-methylbenzoicacid
• STL432205
• 4-Amino-3-bromo-5-methylbenzenecarboxylic acid

• MDL： MFCD05975057
• Inchi： 1S/C8H8BrNO2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： PVGKGOMPWNLCEV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(C)=C1N

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives